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Compound of Interest

Compound Name: 1,3-Divinylbenzene

Cat. No.: B087150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the isomers of divinylbenzene (DVB),

focusing on their chemical and physical characteristics, experimental protocols for their

synthesis and analysis, and their applications, particularly in polymer chemistry.

Introduction to Divinylbenzene Isomers
Divinylbenzene (DVB) is an aromatic organic compound with the chemical formula C₁₀H₁₀. It

consists of a benzene ring substituted with two vinyl groups. DVB exists in three isomeric

forms: ortho-(o-), meta-(m-), and para-(p-).[1] These isomers exhibit distinct physical and

chemical properties that influence their reactivity and applications.

Commercially, DVB is typically available as a mixture of m- and p-isomers, often containing

ethylvinylbenzene as a byproduct of its synthesis.[1] The o-isomer is generally not present in

commercial mixtures because it readily cyclizes to form naphthalene during the high-

temperature synthesis process.[1] The primary application of DVB is as a crosslinking agent in

the production of polymers, most notably styrene-divinylbenzene (S-DVB) copolymers, which

are fundamental materials for ion-exchange resins.[1]

Characteristics of Divinylbenzene Isomers
The position of the vinyl groups on the benzene ring significantly impacts the physical

properties and reactivity of the DVB isomers. The para-isomer, with its linear and symmetrical
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structure, tends to have a higher melting point and is more readily incorporated into polymer

chains compared to the less symmetrical meta-isomer.[2]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of the divinylbenzene

isomers.

Property
ortho-
Divinylbenzen
e

meta-
Divinylbenzen
e

para-
Divinylbenzen
e

Technical
Grade DVB
(mixture)

Synonyms

1,2-

Diethenylbenzen

e

1,3-

Diethenylbenzen

e

1,4-

Diethenylbenzen

e

Divinylbenzene,

Vinylstyrene

CAS Number 91-14-5 108-57-6 105-06-6 1321-74-0

Molecular Weight

( g/mol )
130.19 130.19 130.19 130.19

Appearance -
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid

Pale, straw-

colored liquid

Boiling Point (°C)
~180 (calculated)

[3]
195 195-200 195-200[4]

Melting Point

(°C)
- -66.9 31 -66.9 to -52[1]

Density (g/mL)
0.9325 at

22°C[5]
0.919 at 20°C[4] 0.914 at 25°C ~0.914

Refractive Index

(n20/D)
- 1.561[6] 1.547 1.561[4]

Solubility in

water
Insoluble Insoluble Insoluble 0.005% (20°C)[1]

Solubility in other

solvents

Soluble in

ethanol and

ether

Soluble in

ethanol and

ether

Soluble in

ethanol and

ether

Soluble in

ethanol and

ether[1]
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Experimental Protocols
This section details the methodologies for the synthesis, purification, and characterization of

divinylbenzene isomers.

Synthesis of Divinylbenzene Isomers
The industrial synthesis of divinylbenzene involves the catalytic dehydrogenation of a mixture

of diethylbenzene isomers.

Protocol: Catalytic Dehydrogenation of Diethylbenzene

Reactants: A mixture of m- and p-diethylbenzene, steam.

Catalyst: Iron oxide-based catalyst.

Procedure: a. The diethylbenzene isomer mixture is vaporized and mixed with superheated

steam. b. The vapor-phase mixture is passed over a heated bed of the iron oxide catalyst. c.

The dehydrogenation reaction occurs at elevated temperatures, typically in the range of 600-

650°C. d. The product stream, containing divinylbenzene isomers, ethylvinylbenzene,

unreacted diethylbenzene, and other byproducts, is cooled and condensed. e. The crude

DVB mixture is then subjected to purification to separate the desired isomers.

Purification of Divinylbenzene Isomers
A common method for separating m- and p-divinylbenzene isomers involves the use of cuprous

chloride, which selectively forms a complex with the p-isomer.

Protocol: Isomer Separation via Cuprous Chloride Complexation[7]

Reagents: Crude divinylbenzene mixture (containing m- and p-isomers), cuprous chloride

(CuCl), aqueous ammonia, methanol, hydrochloric acid.

Procedure: a. A solution of cuprous chloride in aqueous ammonia is prepared. b. The crude

DVB mixture is treated with the CuCl solution at a controlled temperature (e.g., 20°C). c. The

p-divinylbenzene selectively forms a solid complex with the cuprous chloride, which

precipitates out of the solution. d. The reaction mixture is stirred for a period (e.g., 30

minutes) and then allowed to stand (e.g., 1 hour) to ensure complete precipitation. e. The
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solid complex is isolated by filtration. f. The filtrate contains the enriched m-divinylbenzene.

g. To recover the p-divinylbenzene, the solid complex is washed with methanol and then

decomposed by treatment with a dilute acid (e.g., hydrochloric acid) or by steam distillation.

[7] The liberated p-DVB is then separated from the aqueous layer.

Characterization of Divinylbenzene Isomers
Protocol: Gas Chromatography (GC) Analysis

Gas chromatography is a powerful technique for separating and identifying the isomers of

divinylbenzene.

Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID).

Column: A high-resolution capillary column suitable for separating aromatic isomers (e.g., a

polar or liquid crystalline stationary phase).

Carrier Gas: Helium or Nitrogen.

Temperature Program: An optimized temperature program is crucial for achieving good

separation. A typical program might start at a lower temperature (e.g., 50°C) and ramp up to

a higher temperature (e.g., 200°C) at a controlled rate (e.g., 10°C/min).[8]

Injection: A small volume of the DVB sample, diluted in a suitable solvent (e.g., toluene), is

injected into the GC.

Detection: The separated isomers are detected by the FID, and the retention times are used

for identification by comparing them to known standards.

Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation and differentiation of

DVB isomers.

Instrumentation: NMR spectrometer (e.g., 300 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) is a common solvent.
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Sample Preparation: A small amount of the purified DVB isomer is dissolved in the

deuterated solvent.

¹H NMR Analysis: The ¹H NMR spectrum will show distinct signals for the vinyl protons and

the aromatic protons. The splitting patterns and chemical shifts of the aromatic protons are

characteristic of the substitution pattern (ortho, meta, or para).

¹³C NMR Analysis: The ¹³C NMR spectrum provides information on the number of unique

carbon environments in the molecule, which differs for each isomer. The chemical shifts of

the aromatic and vinyl carbons can be used for definitive identification.

2D NMR Techniques: Techniques like COSY (Correlation Spectroscopy) can be used to

establish proton-proton couplings, further aiding in the structural assignment.

Applications in Polymer Chemistry
The primary use of divinylbenzene is as a crosslinking agent in polymerization reactions. The

bifunctional nature of DVB, with its two vinyl groups, allows it to form bridges between growing

polymer chains, creating a three-dimensional network structure.

Styrene-Divinylbenzene (S-DVB) Copolymers
S-DVB copolymers are the most significant application of divinylbenzene. These crosslinked

polymers are used to produce ion-exchange resins, which are vital in water purification,

chemical synthesis, and chromatography.

Protocol: Suspension Polymerization of Styrene and Divinylbenzene

Monomers: Styrene and divinylbenzene (technical grade).

Initiator: A free-radical initiator such as benzoyl peroxide.

Suspending Agent: A water-soluble polymer like polyvinyl alcohol (PVA) to stabilize the

monomer droplets in the aqueous phase.

Aqueous Phase: Deionized water.
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Procedure: a. The initiator is dissolved in the mixture of styrene and divinylbenzene

monomers. b. The monomer phase is dispersed in the aqueous phase containing the

suspending agent with vigorous stirring to form fine droplets. c. The suspension is heated to

a temperature that initiates the polymerization (e.g., 90°C). d. The polymerization proceeds

within the monomer droplets, forming solid polymer beads. e. After the reaction is complete,

the mixture is cooled, and the polymer beads are collected by filtration. f. The beads are

washed with a solvent like propanol to remove any unreacted monomers and other

impurities.

Reactivity of Divinylbenzene Isomers in
Copolymerization
The reactivity of the DVB isomers in copolymerization with other monomers, such as styrene, is

a critical factor in determining the structure and properties of the resulting polymer. The

reactivity ratios (r₁ and r₂) describe the relative preference of a growing polymer chain to add a

monomer of its own kind versus the other monomer. Studies have shown that p-divinylbenzene

is incorporated into the growing polymer chain more rapidly than m-divinylbenzene when

copolymerized with styrene.[2][3]

Visualizations
The following diagrams illustrate key processes related to divinylbenzene.

Diethylbenzene Isomers Vaporization & Mixing with Steam Catalytic Reactor
(Iron Oxide Catalyst, 600-650°C) Condensation Crude Divinylbenzene Mixture

Click to download full resolution via product page

Caption: General workflow for the synthesis of divinylbenzene.
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Caption: Separation of m- and p-divinylbenzene isomers.
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Caption: Workflow for styrene-divinylbenzene copolymer synthesis.

Health and Safety
Divinylbenzene is a combustible liquid and its vapors can be irritating to the eyes, skin, and

respiratory system.[9][10] It is important to handle DVB in a well-ventilated area and to use

appropriate personal protective equipment, including gloves and safety glasses.[10]

Commercial DVB typically contains inhibitors to prevent polymerization during storage;

however, uninhibited DVB can polymerize, sometimes violently, especially when heated.[11]
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Conclusion
The isomers of divinylbenzene, particularly the meta and para forms, are crucial monomers in

the field of polymer chemistry. Their distinct physical properties and reactivities allow for the

synthesis of a wide range of crosslinked polymers with tailored characteristics. A thorough

understanding of their properties and the experimental protocols for their handling and use is

essential for researchers and professionals in materials science and drug development, where

DVB-based polymers find numerous applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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